Cas no 1420670-57-0 (tert-butyl 4-(aminomethyl)-3-(trifluoromethoxy)phenylcarbamate)

• Product Name: tert-butyl 4-(aminomethyl)-3-(trifluoromethoxy)phenylcarbamate
• CAS No: 1420670-57-0
• MF: C₁₃H₁₇F₃N₂O₃
• MW: 306.280894041061
• CID: 1006894
• PubChem ID: 53418180
• Update Time: 2025-04-20

tert-butyl 4-(aminomethyl)-3-(trifluoromethoxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-3-(trifluoromethoxy)phenylcarbamate
• tert-butyl (4-(aminomethyl)-3-(trifluoromethoxy)phenyl)carbamate
• DS-001252
• tert-butyl N-[4-(aminomethyl)-3-(trifluoromethoxy)phenyl]carbamate
• 1420670-57-0
• Carbamic acid, N-[4-(aminomethyl)-3-(trifluoromethoxy)phenyl]-, 1,1-dimethylethyl ester
• D88015

• MDL： MFCD09751860
• Inchi： 1S/C13H17F3N2O3/c1-12(2,3)21-11(19)18-9-5-4-8(7-17)10(6-9)20-13(14,15)16/h4-6H,7,17H2,1-3H3,(H,18,19)
• InChI Key： JERMHLUIDIQVJR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1CN)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 306.11900
• Monoisotopic Mass: 306.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 73.58000
• LogP: 4.16420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters